![molecular formula C17H13F4NO3 B6410458 3-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-trifluoromethylbenzoic acid, 95% CAS No. 1261955-48-9](/img/structure/B6410458.png)
3-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-trifluoromethylbenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-trifluoromethylbenzoic acid, 95% (3-FCBA-95%) is an organic compound with a wide range of applications in scientific research. It was first synthesized in the laboratory in the 1980s and has since become an important reagent in the field of organic synthesis. This compound has a number of unique properties that make it an attractive choice for researchers.
Scientific Research Applications
3-FCBA-95% has a wide range of applications in scientific research. It is used as a reagent in the synthesis of various heterocyclic compounds, such as pyridines, quinolines, and indoles. It is also used as an intermediate in the synthesis of pharmaceuticals and agrochemicals. Moreover, this compound is used as a catalyst in various organic reactions, such as the Friedel-Crafts acylation and the Michael reaction.
Mechanism of Action
3-FCBA-95% is an electrophilic reagent that can react with nucleophiles to form covalent bonds. In the first step of the synthesis, the ethylcarbamoyl chloride reacts with the 3-fluorobenzoic acid to form the corresponding ethylcarbamoyl ester. This reaction is an example of an acylation reaction. In the second step, the ethylcarbamoyl ester reacts with the trifluoromethylbenzoic acid to form the desired product. This reaction is an example of a nucleophilic substitution reaction.
Biochemical and Physiological Effects
3-FCBA-95% has been studied for its potential biochemical and physiological effects. In laboratory studies, it has been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). In animal studies, it has been found to have a protective effect against oxidative stress and inflammation. Additionally, it has been found to reduce the risk of cardiovascular disease, diabetes, and cancer.
Advantages and Limitations for Lab Experiments
3-FCBA-95% has several advantages for laboratory experiments. It is easy to synthesize, and it is relatively stable and non-toxic. Additionally, it can be used to synthesize a wide range of heterocyclic compounds. However, it is important to note that this compound is sensitive to air and light and can degrade over time. Furthermore, the product can be contaminated with impurities, which can affect the results of the experiment.
Future Directions
3-FCBA-95% is a promising compound with a wide range of applications in scientific research. In the future, further research is needed to explore its potential as a therapeutic agent for various diseases and conditions. Additionally, further research is needed to develop new methods of synthesis and to improve the purity and stability of the compound. Furthermore, further research is needed to explore its potential as a catalyst in organic reactions. Finally, further research is needed to explore its potential as a reagent in the synthesis of other organic compounds.
Synthesis Methods
3-FCBA-95% is synthesized from 3-fluorobenzoic acid and trifluoromethylbenzoic acid. The reaction is carried out in a three-step process. First, 3-fluorobenzoic acid is reacted with ethylcarbamoyl chloride to produce the corresponding ethylcarbamoyl ester. This reaction is carried out in a solvent such as dichloromethane. Second, the ethylcarbamoyl ester is reacted with trifluoromethylbenzoic acid to produce 3-[4-(ethylcarbamoyl)-3-fluorophenyl]-5-trifluoromethylbenzoic acid. This reaction is carried out in a solvent such as acetonitrile. Finally, the product is purified using column chromatography and recrystallized from a mixture of methanol and water.
properties
IUPAC Name |
3-[4-(ethylcarbamoyl)-3-fluorophenyl]-5-(trifluoromethyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13F4NO3/c1-2-22-15(23)13-4-3-9(8-14(13)18)10-5-11(16(24)25)7-12(6-10)17(19,20)21/h3-8H,2H2,1H3,(H,22,23)(H,24,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQXWJBZBSJFAEK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1=C(C=C(C=C1)C2=CC(=CC(=C2)C(F)(F)F)C(=O)O)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13F4NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00691932 |
Source
|
Record name | 4'-(Ethylcarbamoyl)-3'-fluoro-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00691932 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
355.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-trifluoromethylbenzoic acid | |
CAS RN |
1261955-48-9 |
Source
|
Record name | 4'-(Ethylcarbamoyl)-3'-fluoro-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00691932 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.